5,11-Methylenetetrahydro-5-deazahomofolic acid
5,11-Methylenetetrahydro-5-deazahomofolic acid
Brand Name:
Vulcanchem
CAS No.:
130985-82-9
VCID:
VC21243595
InChI:
InChI=1S/C22H26N6O6/c23-22-26-18-17(20(32)27-22)14-10-28(8-7-12(14)9-24-18)13-3-1-11(2-4-13)19(31)25-15(21(33)34)5-6-16(29)30/h1-4,12,14-15H,5-10H2,(H,25,31)(H,29,30)(H,33,34)(H4,23,24,26,27,32)/t12-,14-,15-/m0/s1
SMILES:
C1CN(CC2C1CNC3=C2C(=O)NC(=N3)N)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C22H26N6O6
Molecular Weight:
470.5 g/mol
5,11-Methylenetetrahydro-5-deazahomofolic acid
CAS No.: 130985-82-9
Cat. No.: VC21243595
Molecular Formula: C22H26N6O6
Molecular Weight: 470.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 130985-82-9 |
|---|---|
| Molecular Formula | C22H26N6O6 |
| Molecular Weight | 470.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[(6aR,10aS)-3-amino-1-oxo-2,5,6,6a,7,8,10,10a-octahydropyrimido[4,5-h][2,6]naphthyridin-9-yl]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C22H26N6O6/c23-22-26-18-17(20(32)27-22)14-10-28(8-7-12(14)9-24-18)13-3-1-11(2-4-13)19(31)25-15(21(33)34)5-6-16(29)30/h1-4,12,14-15H,5-10H2,(H,25,31)(H,29,30)(H,33,34)(H4,23,24,26,27,32)/t12-,14-,15-/m0/s1 |
| Standard InChI Key | MUNDNNLSVBKBJD-QEJZJMRPSA-N |
| Isomeric SMILES | C1CN(C[C@H]2[C@@H]1CNC3=C2C(=O)N=C(N3)N)C4=CC=C(C=C4)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C1CN(CC2C1CNC3=C2C(=O)NC(=N3)N)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C1CN(CC2C1CNC3=C2C(=O)N=C(N3)N)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O |
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